Soybean

Soybean
Glycine max
Soybean
FabaceaeGlycineGlycine max

Plant Description

Soybean (Glycine max) is a leguminous plant widely cultivated for its edible beans. Medicinally, it is valued for its rich content of isoflavones, particularly genistein and daidzein, which possess phytoestrogenic, antioxidant, and anti-inflammatory properties. Traditional uses include supporting cardiovascular health, bone density, and alleviating menopausal symptoms. Its phytochemical profile also includes saponins, phenolic acids, and peptides, contributing to its diverse health benefits.

Geographic Distribution

Native to China, now widely cultivated globally, especially in Asia, North America, and South America, as an important economic crop.

Related Compounds

Related Compounds
Natural product compounds extracted from this plant
Statistics
Compound Count30
Taxonomy
FamilyFabaceae
GenusGlycine
SpeciesGlycine max
Metadata
Created At2/2/2026
Updated At2/12/2026